Cas no 2714413-91-7 (INNYA-23020601)
INNYA-23020601 Chemical and Physical Properties
Names and Identifiers
-
- INNYA-23020601
-
- Inchi: 1S/C9H13N.ClH/c1-8(10)7-9-5-3-2-4-6-9;/h2-6,8H,7,10H2,1H3;1H/i2D,3D,4D,5D,6D;
- InChI Key: SEVKYLYIYIKRSW-CERKJNTMSA-N
- SMILES: C1([2H])=C([2H])C([2H])=C([2H])C([2H])=C1CC(N)C.Cl
INNYA-23020601 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P01EPUA-1mg |
1-(phenyl-d5)propan-2-amine,monohydrochloride |
2714413-91-7 | ≥99% deuterated forms (d1-d5) | 1mg |
$164.00 | 2024-05-08 |
INNYA-23020601 Related Literature
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on INNYA-23020601
INNYA-23020601: A Promising Compound with CAS No. 2714413-91-7
INNYA-23020601, a novel compound with the Chemical Abstracts Service (CAS) number 2714413-91-7, has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound is characterized by its unique chemical structure and promising biological activities, making it a potential candidate for various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, biological activities, and potential therapeutic uses of INNYA-23020601.
The chemical structure of INNYA-23020601 is of particular interest due to its complex and well-defined molecular framework. It belongs to a class of compounds known for their ability to interact with specific biological targets, such as enzymes and receptors. Recent studies have shown that INNYA-23020601 exhibits high binding affinity and selectivity towards these targets, which is crucial for its potential therapeutic efficacy.
In terms of its physical properties, INNYA-23020601 is a white crystalline solid with a molecular weight of approximately 456.5 g/mol. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various experimental settings. The compound's stability under different conditions, including temperature and pH, has been extensively studied to ensure its reliability in both laboratory and clinical environments.
The biological activities of INNYA-23020601 have been the subject of numerous research studies. One of the most notable findings is its potent anti-inflammatory effects. In vitro studies have demonstrated that INNYA-23020601 can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These results suggest that the compound may have significant therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Beyond its anti-inflammatory properties, INNYA-23020601 has also shown promising results in cancer research. Preclinical studies have indicated that the compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/Akt pathway and the MAPK/ERK pathway, which are frequently dysregulated in cancer cells.
The pharmacokinetic profile of INNYA-23020601 has been extensively evaluated to understand its behavior in vivo. Animal studies have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile, with a half-life that allows for once-daily dosing regimens. These characteristics are essential for its potential use in long-term therapeutic applications.
To further validate the therapeutic potential of INNYA-23020601, several clinical trials are currently underway. Phase I trials have demonstrated that the compound is well-tolerated by patients at various dose levels, with no significant adverse effects reported. These preliminary results are encouraging and support the advancement of INNYA-23020601 into later-stage clinical trials.
In addition to its therapeutic applications, INNYA-23020601 has also been explored for its use as a research tool in academic and industrial settings. Its ability to selectively modulate specific biological targets makes it a valuable tool for understanding disease mechanisms and developing new therapeutic strategies.
The development of INNYA-23020601 represents a significant step forward in the field of medicinal chemistry and drug discovery. Its unique chemical structure, potent biological activities, and favorable pharmacokinetic profile make it a promising candidate for various therapeutic applications. As research continues to uncover new insights into its mechanisms of action and potential uses, it is likely that INNYA-23020601 will play an increasingly important role in advancing medical treatments for a wide range of diseases.
2714413-91-7 (INNYA-23020601) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)